Cas no 1261649-53-9 (3,5-Dichloro-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 3,5-Dichloro-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1261649-53-9
• MF: C₁₃H₆Cl₂F₃NO₃
• MW: 352.092852115631
• CID: 4791233
• Update Time: 2025-06-10

3,5-Dichloro-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid

• Inchi： 1S/C13H6Cl2F3NO3/c14-8-5-19-11(10(15)9(8)12(20)21)6-2-1-3-7(4-6)22-13(16,17)18/h1-5H,(H,20,21)
• InChI Key： KTPUUHKWZPWSHM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(=CN=C1C1C=CC=C(C=1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• XLogP3: 4.5
• Topological Polar Surface Area: 59.4

Additional information on 3,5-Dichloro-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid

Comprehensive Overview of 3,5-Dichloro-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261649-53-9)

3,5-Dichloro-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261649-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often abbreviated for convenience in scientific literature, belongs to the class of isonicotinic acid derivatives, which are known for their versatile applications in drug discovery and material science. The presence of trifluoromethoxy and dichloro substituents enhances its reactivity and potential biological activity, making it a subject of ongoing studies.

In recent years, the demand for fluorinated compounds like 3,5-Dichloro-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid has surged, driven by their stability and efficacy in medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutics targeting inflammation and metabolic disorders. The compound's CAS No. 1261649-53-9 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-impact studies.

One of the key trends in the scientific community is the exploration of sustainable synthesis methods for complex molecules like 3,5-Dichloro-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid. Green chemistry initiatives emphasize reducing hazardous byproducts, and this compound's synthesis pathways are being optimized to align with these principles. Additionally, its potential as a precursor for crop protection agents has sparked interest in agrochemical innovation, addressing global food security challenges.

The structural motif of isonicotinic acid in this compound also opens doors for material science applications. Its ability to form stable coordination complexes with metals is being investigated for use in catalysis and electronic materials. As industries pivot toward renewable energy, such compounds could play a role in developing next-generation battery electrolytes or photovoltaic materials.

From a commercial perspective, CAS No. 1261649-53-9 is often listed in catalogs of fine chemical suppliers, catering to both academic and industrial researchers. Its pricing and availability are influenced by factors like patent landscapes and regulatory approvals, which are critical for scaling up production. FAQs surrounding this compound typically include queries about its solubility, storage conditions, and handling protocols, underscoring the need for detailed technical documentation.

In summary, 3,5-Dichloro-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid represents a multifaceted tool in modern chemistry. Its applications span from drug development to sustainable agriculture, aligning with broader societal goals like health advancement and environmental stewardship. As research progresses, this compound is poised to remain a focal point in interdisciplinary scientific endeavors.